Cas no 56817-09-5 (7-Chloro-imidazo1,2-Cpyrimidin-5-ol)

• Product Name: 7-Chloro-imidazo1,2-Cpyrimidin-5-ol
• CAS No: 56817-09-5
• MF: C₆H₄ClN₃O
• MW: 169.568459510803
• MDL: MFCD16658012
• CID: 1094237
• PubChem ID: 21320102
• Update Time: 2025-07-21

7-Chloro-imidazo1,2-Cpyrimidin-5-ol Chemical and Physical Properties

Names and Identifiers

• 7-chloro-Imidazo[1,2-c]pyrimidin-5(6H)-one
• 7-chloro-6H-imidazo[1,2-c]pyrimidin-5-one
• 7-chloroimidazo[1,2-c]pyrimidin-5-ol
• 7-chloroimidazo[1,2-c]pyrimidin-5-one
• 56817-09-5
• 7-Chloro-imidazo[1,2-c]pyrimidin-5-ol
• AM804055
• DTXSID80612327
• A869840
• MFCD20502311
• CS-0038770
• MFCD16658012
• AKOS022188892
• 7-chloro-Imidazo[1,2-c]pyrimidin-5(1H)-one
• 1070972-32-5
• SCHEMBL4612498
• SY126162
• 7-chloroimidazo[1,2-c]pyrimidin-5(1H)-one
• AKOS015902018
• 56817-23-3
• EN300-107701
• AS-37568
• DB-059560
• 7-CHLOROIMIDAZO[1,2-C]PYRIMIDIN-5(6H)-ONE
• SCHEMBL557300
• MORDDYJPVSRHAG-UHFFFAOYSA-N
• 7-chloro-5H,6H-imidazo[1,2-c]pyrimidin-5-one
• 7-Chloro-imidazo1,2-Cpyrimidin-5-ol

• MDL： MFCD16658012
• Inchi： 1S/C6H4ClN3O/c7-4-3-5-8-1-2-10(5)6(11)9-4/h1-3H,(H,9,11)
• InChI Key： MORDDYJPVSRHAG-UHFFFAOYSA-N
• SMILES： ClC1=CC2=NC=CN2C(N1)=O

Computed Properties

• Exact Mass: 169.0042895g/mol
• Monoisotopic Mass: 169.0042895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Imidazopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines